Cas no 831244-06-5 (Ethyl 4-(N-(4-methylphenyl)carbamoyl)piperazinecarboxylate)

Ethyl 4-(N-(4-methylphenyl)carbamoyl)piperazinecarboxylate is a piperazine-derived carbamate ester with applications in pharmaceutical and organic synthesis. Its structure features a carbamoyl linkage to a 4-methylphenyl group and an ethyl carboxylate moiety, offering versatility as an intermediate in medicinal chemistry. The compound's piperazine core provides a rigid scaffold for further functionalization, while the carbamate group enhances stability and bioavailability. Its well-defined reactivity profile makes it suitable for constructing complex molecules, particularly in the development of bioactive compounds. The presence of both polar and aromatic components ensures balanced solubility, facilitating its use in diverse synthetic protocols. This product is characterized by high purity and consistent performance in research applications.
Ethyl 4-(N-(4-methylphenyl)carbamoyl)piperazinecarboxylate structure
831244-06-5 structure
Product Name:Ethyl 4-(N-(4-methylphenyl)carbamoyl)piperazinecarboxylate
CAS No:831244-06-5
MF:C15H21N3O3
MW:291.345543622971
MDL:MFCD06150112
CID:4717294
Update Time:2025-06-14

Ethyl 4-(N-(4-methylphenyl)carbamoyl)piperazinecarboxylate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 4-(N-(4-METHYLPHENYL)CARBAMOYL)PIPERAZINECARBOXYLATE
    • ethyl 4-[(4-methylphenyl)carbamoyl]piperazine-1-carboxylate
    • ethyl 4-[N-(4-methylphenyl)carbamoyl]piperazinecarboxylate
    • Oprea1_814014
    • STK206911
    • UPCMLD0ENAT5765192:001
    • ST50766131
    • ethyl 4-(N-(4-methylphenyl)carbamoyl)piperazinecarboxylate, AldrichCPR
    • Ethyl 4-(N-(4-methylphenyl)carbamoyl)piperazinecarboxylate
    • MDL: MFCD06150112
    • Inchi: 1S/C15H21N3O3/c1-3-21-15(20)18-10-8-17(9-11-18)14(19)16-13-6-4-12(2)5-7-13/h4-7H,3,8-11H2,1-2H3,(H,16,19)
    • InChI Key: WNPHXBAXCFVSPQ-UHFFFAOYSA-N
    • SMILES: O(CC)C(N1CCN(C(NC2C=CC(C)=CC=2)=O)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 359
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61.9

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Ethyl 4-(N-(4-methylphenyl)carbamoyl)piperazinecarboxylate Related Literature

Additional information on Ethyl 4-(N-(4-methylphenyl)carbamoyl)piperazinecarboxylate

Comprehensive Overview of Ethyl 4-(N-(4-methylphenyl)carbamoyl)piperazinecarboxylate (CAS No. 831244-06-5)

Ethyl 4-(N-(4-methylphenyl)carbamoyl)piperazinecarboxylate (CAS No. 831244-06-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug design and medicinal chemistry. The presence of both carbamoyl and carboxylate functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for piperazine-based compounds has surged due to their applications in developing central nervous system (CNS) therapeutics and antimicrobial agents. Researchers are particularly interested in CAS No. 831244-06-5 for its potential role in modulating neurotransmitter receptors, a hot topic in neuroscience and psychiatry. The compound's unique structure allows for selective binding to specific targets, making it a promising candidate for further study in neurodegenerative diseases and mood disorders.

The synthesis of Ethyl 4-(N-(4-methylphenyl)carbamoyl)piperazinecarboxylate involves multi-step organic reactions, including amide coupling and esterification. These processes are critical for achieving high purity and yield, which are essential for pharmaceutical applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound, ensuring its compliance with industry standards.

One of the most frequently searched questions related to this compound is: "What are the applications of piperazine derivatives in drug discovery?" This reflects the growing interest in small molecule therapeutics and structure-activity relationships (SAR). CAS No. 831244-06-5 exemplifies how subtle modifications in molecular structure can lead to significant changes in biological activity, a principle that underpins modern medicinal chemistry.

Another trending topic is the role of computational chemistry in optimizing compounds like Ethyl 4-(N-(4-methylphenyl)carbamoyl)piperazinecarboxylate. Advanced molecular docking and quantitative structure-activity relationship (QSAR) models are increasingly used to predict the compound's interactions with biological targets, reducing the need for extensive lab experimentation. This aligns with the broader shift toward AI-driven drug discovery, a field that has seen exponential growth in recent years.

From an industrial perspective, CAS No. 831244-06-5 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly solvents and catalysts to minimize waste and energy consumption during its production. This focus on sustainability resonates with global efforts to reduce the environmental impact of chemical manufacturing, a priority for regulatory agencies and consumers alike.

In summary, Ethyl 4-(N-(4-methylphenyl)carbamoyl)piperazinecarboxylate (CAS No. 831244-06-5) represents a fascinating intersection of chemistry, biology, and technology. Its potential applications in drug development, coupled with the innovative methodologies used to study and produce it, make it a compound of enduring relevance. As research continues to uncover new insights, this molecule is poised to remain a key player in the advancement of life sciences and pharmaceutical innovation.

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